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Compound of Interest

1-(2-(2-(2-

Compound Name: Methoxyethoxy)ethoxy)ethyl)piper
azine

CAS No.: 400836-58-0

Cat. No.: B3383221

Get Quote

\ J

A Note to the Reader:

This technical guide was initially intended to focus on the compound 1-(2-(2-(2-
Methoxyethoxy)ethoxy)ethyl)piperazine (CAS 400836-58-0). However, a thorough review of
scientific literature and chemical databases has revealed a significant lack of publicly available
information for this specific molecule. Key experimental data on its physicochemical properties,
synthesis, applications, and safety are not sufficiently documented to provide a comprehensive
and authoritative guide that meets the standards of scientific integrity required for researchers,
scientists, and drug development professionals.

The available data for 1-(2-(2-(2-Methoxyethoxy)ethoxy)ethyl)piperazine is limited to its
basic chemical identifiers and predicted properties, as summarized below:
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Property Value Source
Molecular Formula C11H24N203 PubChemLite[1]
SMILES COCCOCCOCCN1CCNCC1 PubChemLite[1]

INChl=1S/C11H24N203/c1-
InChl 14-8-9-16-11-10-15-7-6-13-4- PubChemLite[1]
2-12-3-5-13/h12H,2-11H2,1H3

SMCPAAKXYFDRKP- .
InChiKey PubChemLite[1]
UHFFFAOYSA-N
Monoisotopic Mass 232.1787 Da (Predicted) PubChemLite[1]
XlogP -0.8 (Predicted) PubChemLite[1]

Given the scarcity of information, and to provide a valuable resource for professionals in the
field, this guide will instead focus on the closely related and well-documented compound: 1-[2-
(2-Hydroxyethoxy)ethyl]piperazine (CAS 13349-82-1). This structural analog shares the core
piperazine moiety and an ethoxyethyl side chain, and it is a crucial intermediate in
pharmaceutical synthesis. The principles, protocols, and applications discussed herein for 1-[2-
(2-Hydroxyethoxy)ethyl]piperazine may offer valuable insights for research involving other
similar piperazine derivatives.

In-depth Technical Guide: 1-[2-(2-
Hydroxyethoxy)ethyl]piperazine (CAS 13349-82-1)
Introduction

1-[2-(2-Hydroxyethoxy)ethyl]piperazine, also known as HEEP, is a versatile bifunctional
molecule featuring a piperazine ring and a hydroxyl-terminated di-ethoxy side chain. The
piperazine heterocycle is a privileged scaffold in medicinal chemistry, renowned for its ability to
confer favorable pharmacokinetic properties such as enhanced solubility and bioavailability.[2]
The presence of both secondary and tertiary amine functionalities, along with a primary
alcohol, makes HEEP a highly valuable building block for the synthesis of a wide array of active
pharmaceutical ingredients (APIs), particularly those targeting the central nervous system.[2][3]
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Its most prominent application is as a key intermediate in the production of the atypical
antipsychotic drug, Quetiapine.[4]

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of HEEP is fundamental for
its effective use in synthesis and formulation.

Property Value

CAS Number 13349-82-1

Molecular Formula C8H18N202

Molecular Weight 174.24 g/mol

Appearance Clear, colorless to yellow-brownish liquid
Boiling Point 112-114 °C at 0.25 mmHg
Density 1.061 g/mL at 25 °C
Refractive Index n20/D 1.497

Flash Point 113 °C (235.4 °F) - closed cup
Solubility Highly soluble in water

pKa (Predicted) 9.3 (most basic)

Synthesis of 1-[2-(2-Hydroxyethoxy)ethyl]piperazine

Several synthetic routes to HEEP have been developed, aiming for high purity and yield. A
common and efficient method involves the reaction of piperazine with 2-(2-
chloroethoxy)ethanol.

Synthetic Workflow: Piperazine and 2-(2-
chloroethoxy)ethanol Condensation

This method leverages the nucleophilicity of the piperazine nitrogens to displace the chloride
from 2-(2-chloroethoxy)ethanol. The use of piperazine monohydrochloride in the reaction
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medium helps to control the reactivity and minimize side reactions.
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Caption: Synthetic workflow for high-purity HEEP.

Detailed Experimental Protocol

The following protocol is a representative example based on methodologies described in the
literature.[5]

Step 1: Preparation of Piperazine Monohydrochloride

o To a suitable reaction vessel equipped with a stirrer and a condenser, add piperazine and
piperazine dihydrochloride in an alcoholic solvent (e.qg., ethanol).

o Heat the mixture to reflux to facilitate the formation of piperazine monohydrochloride.
Step 2: Condensation

» To the solution of piperazine monohydrochloride, add 2-(2-chloroethoxy)ethanol. The molar
ratio of piperazine monohydrochloride to 2-(2-chloroethoxy)ethanol is crucial and should be
optimized (e.g., 1.82:1).[5]

e Maintain the reaction mixture at an elevated temperature (e.g., 80°C) for several hours (e.g.,
5.5 hours) to ensure the completion of the reaction.[5]

Step 3: Work-up and Purification

 After the reaction is complete, cool the mixture and filter to recover the piperazine
dihydrochloride precipitate, which can be dried and reused.

o Concentrate the filtrate under reduced pressure to remove the solvent, yielding the crude
HEEP product.

 Purify the crude product by vacuum distillation to obtain high-purity 1-[2-(2-
hydroxyethoxy)ethyl]piperazine.

Applications in Drug Development

HEEP is a cornerstone intermediate in the synthesis of various pharmaceuticals. Its bifunctional
nature allows for sequential or orthogonal derivatization of the amine and alcohol groups.
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Synthesis of Quetiapine

The primary application of HEEP is in the synthesis of Quetiapine, an atypical antipsychotic
used in the treatment of schizophrenia and bipolar disorder.[4] In this synthesis, HEEP serves
as the side-chain precursor that is coupled with the dibenzo[b,f][1][6]thiazepine core.
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Caption: Role of HEEP in Quetiapine synthesis.

Other Pharmaceutical Applications

Beyond Quetiapine, the structural motifs present in HEEP are of interest in the development of
other CNS-active agents. The piperazine ring is a well-established pharmacophore that can
interact with various receptors and transporters in the brain. The hydrophilic side chain can be
modified to fine-tune the solubility, polarity, and metabolic stability of drug candidates.[2][3]

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling
HEEP.

Hazard Classification: HEEP is classified as causing skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335).

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[7]

» Handling: Use in a well-ventilated area. Avoid breathing mist, vapors, or spray. Wash hands
thoroughly after handling.

o Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.
e In case of exposure:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.

o Skin: Wash with plenty of water.
o Inhalation: Remove person to fresh air and keep comfortable for breathing.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

1-[2-(2-Hydroxyethoxy)ethyl]piperazine is a chemical intermediate of significant industrial and
pharmaceutical importance. Its well-defined physicochemical properties, established synthetic
routes, and critical role in the manufacture of essential medicines like Quetiapine underscore its
value to the scientific community. While the specific compound 1-(2-(2-(2-
methoxyethoxy)ethoxy)ethyl)piperazine (CAS 400836-58-0) remains poorly characterized,
the comprehensive understanding of its hydroxyl analog, HEEP, provides a solid foundation for
researchers exploring the synthesis and application of related piperazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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